BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling Z-
Thr-OBz|

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Z-Thr-OBzl

Cat. No.: B554341

Essential Safety and Handling Guide for Z-Thr-
OBzl

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Z-Thr-OBzl (N-Carbobenzyloxy-L-
threonine benzyl ester). Adherence to these procedures is vital for ensuring personal safety
and maintaining a secure laboratory environment.

Chemical Identifier:

Synonym: Z-Thr-OBzl, Cbz-Thr-OBzl

CAS Number: 16597-50-5[1]

Molecular Formula: C19H21:NOs[1]

Molecular Weight: 343.4 g/mol [1]

Immediate Safety Information: Hazard Overview and
Personal Protective Equipment (PPE)

Z-Thr-OBzl may be harmful if inhaled, swallowed, or absorbed through the skin and may cause
irritation to the respiratory tract, skin, and eyes.[2] It is essential to use appropriate personal
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protective equipment to minimize exposure.

Recommended Personal Protective Equipment (PPE)

Protection Type Equipment Specification and Use

] Safety glasses with side Must be worn to protect from
Eye Protection _
shields or goggles splashes or dust.[3]

Handle with compatible gloves.

[3]

Hand Protection Chemical-resistant gloves

Alab coat is standard.[4] A full
] ] suit may be necessary
Body Protection Laboratory coat, full suit i
depending on the scale of

work and risk assessment.[2]

Use in case of dust formation
or if working outside a well-
. i ) ventilated area.[2][4] A self-
Respiratory Protection Dust respirator ) ]
contained breathing apparatus
(SCBA) may be required for

spill response.[2]

Closed-toe shoes are a
minimum requirement in a
) laboratory setting.[5] Chemical-
Foot Protection Closed-toe shoes, boots ]
resistant boots are
recommended for spill

cleanup.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
integrity of the compound.

Handling Procedures:
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust.[3][6]

Avoid contact with skin and eyes.[3]

Keep away from heat and potential sources of ignition.[2]

Wash hands thoroughly after handling the material.[2][3]
Storage Procedures:

o Store in a tightly sealed container.[2][3]

o Keep in a cool, dry, and well-ventilated place.[3][4]
 Recommended storage temperature is below 5°C (41°F).[2]

Spill and Disposal Plan

Immediate and correct response to spills and proper disposal of waste are essential for
laboratory and environmental safety.

Spill Response:

o Small Spills: Carefully sweep or scoop up the spilled solid and place it into a suitable, labeled
container for waste disposal.[2][3]

o Large Spills: Evacuate the area. Use a shovel to place the material into a compatible,
labeled waste container.[2] Avoid inhaling any dust by using appropriate respiratory
protection, such as an SCBA.[2] Do not allow the product to enter drains.[3]

Disposal Protocol:
¢ Waste Identification: Z-Thr-OBzl waste should be considered chemical waste.

o Containerization: Collect waste in a clean, dry, and compatible container with a secure lid.[4]
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o Labeling: Clearly label the waste container with the full chemical name ("Z-Thr-OBzl" or "N-
Carbobenzyloxy-L-threonine benzyl ester"), the quantity, accumulation date, and classify it
as "Non-hazardous solid chemical waste" unless institutional guidelines state otherwise.[4]

o Storage: Store the waste container in a designated satellite accumulation area away from
incompatible materials.[4]

o Disposal Request: When the container is full, submit a chemical waste pickup request to
your institution's Environmental Health and Safety (EHS) department, following their specific
procedures.[4] All disposal must be in accordance with federal, state, and local
environmental regulations.[3]

Experimental Workflow: Safe Handling of Z-Thr-OBzl|

The following diagram outlines the standard workflow for safely handling Z-Thr-OBzl from
receipt to disposal.
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Safe Handling Workflow for Z-Thr-OBz|
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Caption: Workflow for the safe handling of Z-Thr-OBzl in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b554341?utm_src=pdf-custom-synthesis
https://www.peptide.com/product/z-thr-obzl-16597-50-5/
https://www.peptide.com/msds/MSDS%20AHT104%20H-Thr-OBzl.pdf
https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://www.benchchem.com/pdf/A_Guide_to_the_Proper_Disposal_of_Z_Glu_OBzl_for_Laboratory_Professionals.pdf
https://www.wm.edu/offices/sponsoredprograms/_documents/ppe_matrix_ibc.pdf
https://www.benchchem.com/pdf/common_side_reactions_with_H_Thr_Obzl_HCl_and_how_to_prevent_them.pdf
https://www.benchchem.com/product/b554341#personal-protective-equipment-for-handling-z-thr-obzl
https://www.benchchem.com/product/b554341#personal-protective-equipment-for-handling-z-thr-obzl
https://www.benchchem.com/product/b554341#personal-protective-equipment-for-handling-z-thr-obzl
https://www.benchchem.com/product/b554341#personal-protective-equipment-for-handling-z-thr-obzl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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